Cas no 1380656-56-3 (N-(3-cyanooxetan-3-yl)-2-methylpropane-2-sulfinamide)

• Product Name: N-(3-cyanooxetan-3-yl)-2-methylpropane-2-sulfinamide
• CAS No: 1380656-56-3
• CID: 4595537
• Update Time: 2025-07-21

N-(3-cyanooxetan-3-yl)-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanooxetan-3-yl)-2-methylpropane-2-sulfinamide

Additional information on N-(3-cyanooxetan-3-yl)-2-methylpropane-2-sulfinamide

Professional Introduction to N-(3-cyanooxetan-3-yl)-2-methylpropane-2-sulfinamide (CAS No. 1380656-56-3)

N-(3-cyanooxetan-3-yl)-2-methylpropane-2-sulfinamide, identified by its CAS number 1380656-56-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both cyano and sulfinamide functional groups, which are known for their versatile reactivity and potential biological activity. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and inflammatory disorders.

The 3-cyanooxetan-3-yl moiety is a key structural component that contributes to the compound's overall reactivity. Oxetanes are five-membered heterocyclic ethers with a high degree of strain, making them highly reactive in various chemical transformations. The cyano group attached to the oxetane ring further enhances the molecule's potential for nucleophilic addition reactions, which can be exploited in the development of novel synthetic routes. This reactivity has been leveraged in recent studies to explore the formation of new heterocyclic systems, including fused rings and polycycles, which are often found in biologically active natural products.

In contrast, the 2-methylpropane-2-sulfinamide portion of the molecule provides a stable backbone that can serve as a scaffold for further functionalization. Sulfinamides are well-known for their role as bioisosteres, capable of replacing carboxylic acids or amides in drug molecules without significantly altering their biological activity. This property has been particularly useful in medicinal chemistry, where sulfinamides are often employed to improve solubility, metabolic stability, and binding affinity. The presence of both cyano and sulfinamide groups in N-(3-cyanooxetan-3-yl)-2-methylpropane-2-sulfinamide creates a unique balance between reactivity and stability, making it an intriguing candidate for further exploration.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing complex molecular architectures. For instance, researchers have utilized the strained oxetane ring as a precursor for ring-opening reactions with various nucleophiles, including amines and alcohols. These reactions have been shown to proceed with high regioselectivity, allowing for the precise installation of functional groups at specific positions within the molecule. This precision is crucial for designing drug candidates with optimized pharmacokinetic properties.

The biological activity of N-(3-cyanooxetan-3-yl)-2-methylpropane-2-sulfinamide has also been explored in several preclinical studies. Initial investigations have suggested that this compound exhibits potential inhibitory effects on certain enzymes implicated in inflammatory pathways. The cyano group has been identified as a key pharmacophore responsible for these interactions, while the sulfinamide moiety contributes to modulating binding affinity through hydrogen bonding interactions with protein targets. These findings have prompted further research into derivatives of this compound, aiming to enhance its therapeutic efficacy and reduce potential side effects.

The synthesis of N-(3-cyanooxetan-3-yl)-2-methylpropane-2-sulfinamide presents unique challenges due to its complex structure. However, recent developments in catalytic methods have made it possible to access this compound with improved efficiency and yield. Transition metal-catalyzed reactions, such as palladium-mediated coupling reactions and copper-assisted oxidation processes, have been particularly effective in constructing the desired molecular framework. These advances have not only simplified the synthetic route but also opened up new possibilities for modifying the structure of this compound to explore its full potential as a pharmaceutical intermediate.

The role of computational chemistry in understanding the properties of N-(3-cyanooxetan-3-yl)-2-methylpropane-2-sulfinamide cannot be overstated. Molecular modeling techniques have been used to predict its binding modes with biological targets, providing valuable insights into its mechanism of action. These simulations have helped researchers identify key interactions between the compound and its intended receptors, guiding the design of more potent analogs. Additionally, computational studies have been instrumental in optimizing synthetic routes by predicting reaction outcomes and minimizing unwanted side products.

The future prospects for N-(3-cyanooxetan-3-yl)-2-methylpropane-2-sulfinamide are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. New synthetic strategies are being developed to access novel derivatives with enhanced properties, while collaborations between academia and industry are aimed at translating laboratory findings into clinical applications. As our understanding of molecular interactions continues to grow, compounds like N-(3-cyanooxetan-3-yl)-2-methylpropane-2-sulfinamide